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Compound of Interest

Compound Name: VGSCs-IN-1

Cat. No.: B1519752 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling VGSCs-IN-1, a potent voltage-gated sodium channel inhibitor. Adherence to these

protocols is critical for minimizing risk and ensuring the integrity of your research.

VGSCs-IN-1 is a 2-piperazine analog of Riluzole, identified by CAS number 1204296-79-6.[1]

[2] While a specific Safety Data Sheet (SDS) for VGSCs-IN-1 is not readily available, its

structural similarity to Riluzole suggests a comparable hazard profile. Safety data for Riluzole

indicates that it can be fatal if swallowed and may cause skin and eye irritation.[3][4][5]

Therefore, cautious handling and the use of appropriate personal protective equipment (PPE)

are mandatory.

Personal Protective Equipment (PPE) Protocol
A thorough risk assessment should be conducted before handling VGSCs-IN-1. The following

table summarizes the recommended PPE to mitigate potential exposure.
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PPE Category Item
Specifications and
Rationale

Eye and Face Protection
Safety Goggles with Side

Shields

Essential for protecting against

splashes of solutions

containing VGSCs-IN-1. Must

conform to EN 166 (EU) or

NIOSH (US) standards.

Face Shield

Recommended when handling

larger quantities or when there

is a significant risk of

splashing. To be worn in

addition to safety goggles.

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are a suitable

choice for incidental contact.

For prolonged handling or

immersion, consult the glove

manufacturer's compatibility

chart. Always inspect gloves

for tears or punctures before

use.

Body Protection Laboratory Coat

A standard lab coat is required

to protect skin and clothing

from spills. Consider a flame-

resistant lab coat if flammable

solvents are in use.

Respiratory Protection Fume Hood

All handling of solid VGSCs-

IN-1 and preparation of its

solutions should be performed

in a certified chemical fume

hood to prevent inhalation of

dust or aerosols.

Respirator If a fume hood is not available

or if there is a risk of aerosol

generation outside of a
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contained system, a NIOSH-

approved respirator with an

appropriate cartridge for

organic vapors and

particulates should be used.

Safe Handling and Operational Workflow
A systematic approach to handling VGSCs-IN-1, from receipt to disposal, is crucial for

laboratory safety. The following workflow diagram outlines the key steps.
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Caption: A stepwise workflow for the safe handling of VGSCs-IN-1.
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First Aid Procedures
In the event of exposure, immediate and appropriate first aid is critical. The following table is

based on the first aid recommendations for the closely related compound, Riluzole.[3]

Exposure Route First Aid Measures

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area thoroughly with soap

and water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.

Spill Management and Disposal Plan
Proper management of spills and waste is essential to prevent environmental contamination

and accidental exposure.

Spill Response:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: For small spills, use an absorbent material (e.g., vermiculite, sand) to cover the

spill.
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Collect: Carefully scoop the absorbed material into a sealed, labeled container for hazardous

waste.

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

Waste Disposal:

All materials contaminated with VGSCs-IN-1, including empty containers, used gloves, and

absorbent materials, must be treated as hazardous waste.

Segregation: Collect all VGSCs-IN-1 waste in a dedicated, clearly labeled, and sealed

container.

Disposal: Dispose of the hazardous waste through your institution's designated chemical

waste disposal program. Adhere to all local, state, and federal regulations for hazardous

waste disposal.

By implementing these safety protocols, researchers can confidently and safely work with

VGSCs-IN-1, fostering a secure environment for scientific advancement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1519752#personal-protective-equipment-for-
handling-vgscs-in-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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